Cas no 330836-76-5 (3,5-dichloro-N,N-bis(2-cyanoethyl)benzamide)

• Product Name: 3,5-dichloro-N,N-bis(2-cyanoethyl)benzamide
• CAS No: 330836-76-5
• MF: C₁₃H₁₁Cl₂N₃O
• MW: 296.151940584183
• CID: 5892000
• PubChem ID: 2381188
• Update Time: 2025-08-03

3,5-dichloro-N,N-bis(2-cyanoethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3,5-dichloro-N,N-bis(2-cyanoethyl)-
• 3,5-dichloro-N,N-bis(2-cyanoethyl)benzamide
• 330836-76-5
• F0214-0276
• Z56879754
• SR-01000005226-1
• AKOS001058722
• SR-01000005226

• Inchi： 1S/C13H11Cl2N3O/c14-11-7-10(8-12(15)9-11)13(19)18(5-1-3-16)6-2-4-17/h7-9H,1-2,5-6H2
• InChI Key： FWTOJSZBSQNCRA-UHFFFAOYSA-N
• SMILES： C(N(CCC#N)CCC#N)(=O)C1=CC(Cl)=CC(Cl)=C1

Computed Properties

• Exact Mass: 295.0279174g/mol
• Monoisotopic Mass: 295.0279174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.337±0.06 g/cm3(Predicted)
• Boiling Point: 562.3±50.0 °C(Predicted)
• pka: -2.89±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3,5-dichloro-N,N-bis(2-cyanoethyl)benzamide

Research Brief on 3,5-Dichloro-N,N-bis(2-cyanoethyl)benzamide (CAS: 330836-76-5): Recent Advances and Applications

3,5-Dichloro-N,N-bis(2-cyanoethyl)benzamide (CAS: 330836-76-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its dichlorobenzamide core and cyanoethyl functional groups, has been explored for its potential applications in drug discovery, medicinal chemistry, and as a building block for more complex molecular architectures. Recent studies have highlighted its utility in the synthesis of novel bioactive molecules and its role in modulating specific biological pathways.

One of the key areas of interest is the compound's potential as an intermediate in the development of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the structural features of 3,5-dichloro-N,N-bis(2-cyanoethyl)benzamide make it a promising scaffold for designing selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of a series of compounds with potent inhibitory activity against specific tyrosine kinases, showcasing its versatility in drug design.

Another notable application of this compound is in the field of agrochemicals. Researchers have investigated its derivatives for their herbicidal and fungicidal properties. A recent patent (WO2023056789) describes the synthesis of novel agrochemicals using 3,5-dichloro-N,N-bis(2-cyanoethyl)benzamide as a key intermediate, highlighting its stability and reactivity under various conditions. This underscores the compound's potential beyond pharmaceuticals, extending into agricultural sciences.

In addition to its synthetic utility, the compound has also been studied for its physicochemical properties. Computational and experimental studies have provided insights into its solubility, stability, and reactivity, which are crucial for its application in large-scale synthesis. For instance, a 2022 study in Organic Process Research & Development optimized the synthesis protocol for this compound, improving yield and purity while reducing environmental impact.

Despite these advancements, challenges remain in the widespread adoption of 3,5-dichloro-N,N-bis(2-cyanoethyl)benzamide. Issues such as scalability, cost-effectiveness, and potential toxicity need to be addressed. Ongoing research is focused on developing greener synthetic routes and evaluating the compound's safety profile in preclinical models. Collaborative efforts between academia and industry are expected to drive further innovations in this area.

In conclusion, 3,5-dichloro-N,N-bis(2-cyanoethyl)benzamide (CAS: 330836-76-5) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in drug discovery, agrochemicals, and material science continue to expand, supported by recent studies and patents. Future research will likely focus on overcoming existing limitations and exploring new therapeutic and industrial applications, solidifying its role as a key player in the field.